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Compound of Interest |

2-(2,4-dichloroanilino)-1H-
Compound Name: o ]
isoindole-1,3(2H)-dione

CAS No.: 320422-00-2

Cat. No.: B2734936

. J

In the landscape of drug development and materials science, the precise characterization of
novel chemical entities is paramount. For the compound with the molecular formula
C14H8CI2N202, a foundational step in its analytical profile is the determination of its elemental
composition. This guide provides an in-depth comparison of the theoretical elemental analysis
with common experimental techniques, offering researchers the necessary data and protocols
to ensure the purity and identity of their substance.

Theoretical Elemental Composition: The Calculated
Benchmark

The first step in any elemental analysis is to establish the theoretical percentage of each
element in the molecule. This is calculated based on the molecular formula and the standard
atomic weights of the constituent elements as provided by the International Union of Pure and
Applied Chemistry (IUPAC).[1]

The molecular formula C14H8CI2N202 indicates the presence of Carbon (C), Hydrogen (H),
Chlorine (CI), Nitrogen (N), and Oxygen (O).

Step 1: Determine the Atomic Weights

To begin, we will use the standard atomic weights from IUPAC.[1]
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e Carbon (C): 12.011 u

e Hydrogen (H): 1.008 u

e Chlorine (Cl): 35.453 u[2][3]

e Nitrogen (N): 14.007 u

e Oxygen (O): 15.999 u

Step 2: Calculate the Molecular Weight

The molecular weight (MW) of C14H8CI2N202 is the sum of the atomic weights of all atoms in
the molecule.

C: 14 atoms * 12.011 u/atom = 168.154 u

H: 8 atoms * 1.008 u/atom = 8.064 u

Cl: 2 atoms * 35.453 u/atom = 70.906 u

N: 2 atoms * 14.007 u/atom = 28.014 u

O: 2 atoms * 15.999 u/atom = 31.998 u

Total Molecular Weight = 168.154 + 8.064 + 70.906 + 28.014 + 31.998 = 307.136 u
Step 3: Calculate the Percentage Composition of Each Element

The percentage composition of each element is calculated by dividing the total mass of that
element in the molecule by the total molecular weight and multiplying by 100.[4][5]

e %C = (168.154 / 307.136) * 100 = 54.75%
e %H = (8.064 / 307.136) * 100 = 2.63%
e %Cl = (70.906 / 307.136) * 100 = 23.09%

e %N = (28.014 / 307.136) * 100 = 9.12%
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e %0 =(31.998/307.136) * 100 = 10.42%

Table 1: Theoretical Elemental Composition of C14H8CI2N202

. . Percentage

Atomic Weight  Number of e
Element Total Mass (u) Composition

(u) Atoms

(%)

Carbon (C) 12.011 14 168.154 54.75
Hydrogen (H) 1.008 8 8.064 2.63
Chlorine (CI) 35.453 2 70.906 23.09
Nitrogen (N) 14.007 2 28.014 9.12
Oxygen (O) 15.999 2 31.998 10.42
Total 307.136 100.00

Experimental Verification: A Comparative Analysis

While theoretical calculations provide a gold standard, experimental methods are necessary to
confirm the elemental composition of a synthesized compound. The most common technique
for this purpose is combustion analysis.

Combustion Analysis

Combustion analysis is a robust and widely used method for determining the elemental
composition of organic compounds. The underlying principle involves the complete combustion
of a small, precisely weighed sample in an excess of oxygen. The combustion products (CO2,
H20, and N2) are then collected and quantified. For halogen-containing compounds like
C14H8CI2N202, a specialized trap is used to capture the resulting hydrogen halides (in this
case, HCI).

Workflow for Combustion Analysis of C14H8CI2N202
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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